Cas no 1805030-77-6 (4-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805030-77-6
• MF: C₁₀H₇F₆N₃O
• MW: 299.172502756119
• CID: 4844388
• Update Time: 2025-05-19

4-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H7F6N3O/c11-9(12,13)8-5(1-2-17)6(3-18)7(4-19-8)20-10(14,15)16/h4H,1,3,18H2
• InChI Key： MCMVOXNTWFSEJT-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=C(CN)C(=CN=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-acetonitrile

4-(Aminomethyl)-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-3-Acetonitrile: A Comprehensive Overview

4-(Aminomethyl)-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-3-Acetonitrile, with the CAS number 1805030-77-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as compound 1805030-77-6, is characterized by its unique structural features, which include a pyridine ring substituted with an aminomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, along with an acetonitrile moiety. These substituents confer the molecule with distinctive electronic and steric properties, making it a promising candidate for various applications.

The synthesis of 4-(Aminomethyl)-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-3-Acetonitrile involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and acetonitrile group installations. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, ensuring high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

One of the most compelling aspects of this compound is its potential in drug discovery. The presence of the acetonitrile group introduces electron-withdrawing effects, which can enhance the molecule's bioavailability and pharmacokinetic properties. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to increased lipophilicity, which is crucial for drug candidates targeting specific biological pathways. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable lead in anti-cancer drug development.

In terms of applications beyond pharmacology, 4-(Aminomethyl)-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-3-Acetonitrile has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and as a building block for advanced materials. For instance, researchers have utilized this compound in the synthesis of metal-organic frameworks (MOFs), which are widely used in gas storage and separation technologies.

The structural versatility of this compound also makes it an excellent candidate for exploring new chemical reactions. For example, recent investigations into its reactivity under various conditions have revealed novel pathways for forming heterocyclic compounds. These findings not only expand our understanding of pyridine chemistry but also open new avenues for synthesizing complex molecules with diverse functionalities.

In conclusion, 4-(Aminomethyl)-5-(Trifluoromethoxy)-2-(Trifluoromethyl)Pyridine-3-Acetonitrile stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications. With ongoing research uncovering new properties and uses, this compound continues to be a focal point in both academic and industrial settings. Its unique combination of structural features and functional groups positions it as a key player in advancing scientific innovation across multiple disciplines.